Cas no 853574-40-0 (5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol)

5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol is a sulfur-containing heterocyclic compound featuring a pyridine core functionalized with a 4-methylpiperazine sulfonyl group and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sulfonyl group enhances solubility and stability, while the thiol functionality allows for further derivatization via nucleophilic substitution or metal coordination. Its piperazine moiety contributes to improved bioavailability in drug design. The compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to its ability to interact with biological targets. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.
5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol structure
853574-40-0 structure
Product Name:5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol
CAS No:853574-40-0
MF:C10H15N3O2S2
MW:273.374999284744
MDL:MFCD06655719
CID:3108213
PubChem ID:4962291
Update Time:2025-05-28

5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-methylpiperazin-1-yl)sulfonyl]pyridine-2-thiol
    • Z89267040
    • 5-(4-methylpiperazin-1-yl)sulfonyl-1H-pyridine-2-thione
    • SR-01000069018-1
    • SR-01000069018
    • DJB57440
    • 853574-40-0
    • AKOS022225590
    • EN300-13201
    • 5-(4-methylpiperazin-1-ylsulfonyl)-1H-pyridine-2-thione
    • 5-(4-Methylpiperazin-1-yl)sulfonylpyridine-2-thiol
    • MDL: MFCD06655719
    • Inchi: 1S/C10H15N3O2S2/c1-12-4-6-13(7-5-12)17(14,15)9-2-3-10(16)11-8-9/h2-3,8H,4-7H2,1H3,(H,11,16)
    • InChI Key: YTWZQZFAIKAHFG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(NC=1)=S)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 273.06056908Da
  • Monoisotopic Mass: 273.06056908Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 93.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M679125-25mg
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$ 50.00 2022-06-03
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Enamine
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Enamine
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Enamine
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